Cas no 389622-16-6 (6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-)
389622-16-6 structure
Product Name:6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-
CAS No:389622-16-6
MF:C15H22O2S
MW:266.398983478546
CID:1496359
Update Time:2024-08-24
6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-
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- Inchi: 1S/C15H22O2S/c1-12(2)6-4-7-13(3)10-15(16)18-11-14-8-5-9-17-14/h5-6,8-9,13H,4,7,10-11H2,1-3H3/t13-/m0/s1
- InChI Key: BDXZMUUENRRKOF-ZDUSSCGKSA-N
- SMILES: C(SCC1=CC=CO1)(=O)C[C@@H](C)CC/C=C(/C)\C
Computed Properties
- Exact Mass: 266.13416
Experimental Properties
- Density: 1.030±0.06 g/cm3(Predicted)
- Boiling Point: 357.6±35.0 °C(Predicted)
- PSA: 30.21
6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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